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Compound of Interest

Compound Name:
2-Methyl-3-acetylamino-

benzonitrile

Cat. No.: B8706997

Get Quote

Introduction

This technical guide serves as a resource for researchers, scientists, and professionals in drug

development interested in the synthesis and application of substituted benzonitrile compounds.

While the specific molecule 3-acetamido-2-methylbenzonitrile is not widely documented in

readily available chemical literature, this guide will focus on the closely related and structurally

similar compound, 3-acetyl-2-methylbenzonitrile, for which significant data exists. We will also

briefly touch upon the isomeric compound 4-acetamido-2-methylbenzonitrile to provide a

broader context for researchers exploring this chemical space. Understanding the properties

and synthesis of these analogs is crucial for designing novel molecular entities with potential

therapeutic applications.

Part 1: Physicochemical Properties and
Identification
Precise characterization of a molecule's physical and chemical properties is the foundation of

any research and development endeavor. This section details the key identifiers for 3-acetyl-2-

methylbenzonitrile.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b8706997#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8706997?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Formula and Weight
The fundamental identity of a chemical compound is defined by its molecular formula and

corresponding molecular weight. For 3-acetyl-2-methylbenzonitrile, these are:

Compound CAS Number Molecular Formula Molecular Weight

3-Acetyl-2-

methylbenzonitrile
2386590-22-1 C₁₀H₉NO 159.19 g/mol [1]

4-Acetamido-2-

methylbenzonitrile
Not readily available C₁₀H₁₀N₂O

174.08 g/mol

(Monoisotopic Mass)

[2]

The linear formula for 3-acetyl-2-methylbenzonitrile is C₁₀H₉O₁N₁[1]. It is typically a solid at

room temperature and should be stored in a dry, sealed container[1][3].

Part 2: Synthesis and Methodologies
The synthesis of benzonitrile derivatives is a well-established area of organic chemistry. While

a specific, documented synthesis for 3-acetamido-2-methylbenzonitrile is elusive,

methodologies for creating similar structures can be extrapolated and adapted. The synthesis

of related compounds often involves multi-step processes.

General Synthetic Strategies
The synthesis of substituted benzonitriles can be approached through various established

chemical reactions. For instance, the creation of 3-(2-amino-6-chloropyrimidin-4-yl)-2-

methylbenzonitrile, a more complex derivative, involves a Suzuki coupling reaction, a powerful

method for creating carbon-carbon bonds[4]. This reaction typically utilizes a palladium

catalyst, such as Pd(PPh₃)₄, to couple an organoboron compound with a halide[4].

Another relevant synthetic pathway could involve the reaction of a bromo-substituted precursor,

such as 3-bromo-2-methylphenylacetonitrile, with a boron-containing reagent like

bis(pinacolato)diboron ((BPin)₂) in the presence of a palladium catalyst[4].

Illustrative Synthetic Workflow
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The following diagram illustrates a generalized workflow for the synthesis of a complex

benzonitrile derivative, highlighting the key stages from starting materials to the final product.

Starting Materials
(e.g., 3-bromo-2-methylphenylacetonitrile)

Boronation Reaction
(e.g., with (BPin)₂) Borylated Intermediate Suzuki Coupling

(e.g., with 4,6-dichloropyrimidin-2-amine) Coupled Product Further Functionalization
(e.g., Sonogashira coupling) Final Benzonitrile Derivative

Generalized synthetic workflow for benzonitrile derivatives.

Click to download full resolution via product page

Caption: Generalized synthetic workflow for benzonitrile derivatives.

Part 3: Safety and Handling
When working with any chemical compound, understanding its hazard profile is paramount.

Hazard Identification
For 3-acetyl-2-methylbenzonitrile, the following GHS hazard statements have been identified:

H302: Harmful if swallowed[1].

H315: Causes skin irritation[1].

H319: Causes serious eye irritation[1].

H335: May cause respiratory irritation.

The corresponding signal word is "Warning"[1].

Precautionary Measures
The following precautionary statements are recommended when handling 3-acetyl-2-

methylbenzonitrile:
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P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling[1].

P270: Do not eat, drink or smoke when using this product[1].

P280: Wear protective gloves/protective clothing/eye protection/face protection[1].

P302+P352: IF ON SKIN: Wash with plenty of water[1].

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing[1].

Part 4: Applications in Research and Development
Benzonitrile derivatives are valuable intermediates in the synthesis of a wide range of

biologically active molecules. Their utility stems from the versatile reactivity of the nitrile group,

which can be transformed into various other functional groups.

Role as a Synthetic Intermediate
The compound 3-acetyl-2-methylbenzonitrile and its isomers can serve as building blocks in

medicinal chemistry. For example, derivatives of 2-methylbenzonitrile have been explored in

the context of creating dual A₂A/A₂B adenosine receptor antagonists, which have potential

applications in treating various diseases[4]. The synthesis of such complex molecules often

involves the strategic addition and modification of functional groups on the benzonitrile

scaffold[4].

The development of novel synthetic methods, such as the ammoxidation of p-methylbenzyl

alcohol to produce p-methylbenzonitrile, highlights the ongoing efforts to create more

environmentally friendly and efficient processes for obtaining these important chemical

intermediates[5].

Conclusion
While direct information on 3-acetamido-2-methylbenzonitrile is sparse, a comprehensive

understanding of the closely related compound, 3-acetyl-2-methylbenzonitrile, provides a solid

foundation for researchers. The data on its molecular properties, coupled with established
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synthetic strategies for related benzonitrile derivatives, offers valuable insights for the design

and synthesis of new chemical entities. As with all chemical research, adherence to strict safety

protocols is essential when handling these compounds. The continued exploration of this

chemical class holds promise for the discovery of novel therapeutics.

References
Taylor & Francis Online. Design, synthesis, and biological evaluation of triazole-pyrimidine-

methylbenzonitrile derivatives as dual A2A/A2B adenosine receptor antagonists. [Link]

PrepChem.com. Synthesis of 3-methylbenzonitrile. [Link]

PubChemLite. 4-acetamido-2-methylbenzonitrile (C10H10N2O). [Link]

PubChem. 2-Methylbenzonitrile | C8H7N | CID 10721. [Link]

Chemsrc. 3-methylbenzonitrile | CAS#:620-22-4. [Link]

Pharmaffiliates. 3-Iodo-2-methylbenzonitrile | CAS No : 52107-66-1. [Link]

Google Patents. US5910605A - Process for the preparation of 3-hydroxy-2-methylbenzoic
acid and 3-acetoxy-2-methylbenzoic.

Cheméo. Chemical Properties of 3-Acetylbenzonitrile (CAS 6136-68-1). [Link]

Google Patents.

National Institute of Standards and Technology. Benzonitrile, 2-methyl- - the NIST WebBook.

[Link]

Google Patents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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